Cas no 2703760-02-3 (5-{3,9-diazabicyclo3.3.1nonan-3-yl}-2-(2,6-dioxopiperidin-3-yl)-2,3-dihydro-1H-isoindole-1,3-dione)

• Product Name: 5-{3,9-diazabicyclo3.3.1nonan-3-yl}-2-(2,6-dioxopiperidin-3-yl)-2,3-dihydro-1H-isoindole-1,3-dione
• CAS No: 2703760-02-3
• MF: C₂₀H₂₂N₄O₄
• MW: 382.413084506989
• CID: 5615508
• PubChem ID: 165945839
• Update Time: 2025-05-20

5-{3,9-diazabicyclo3.3.1nonan-3-yl}-2-(2,6-dioxopiperidin-3-yl)-2,3-dihydro-1H-isoindole-1,3-dione Chemical and Physical Properties

Names and Identifiers

• 5-{3,9-diazabicyclo[3.3.1]nonan-3-yl}-2-(2,6-dioxopiperidin-3-yl)-2,3-dihydro-1H-isoindole-1,3-dione
• 2703760-02-3
• EN300-33361894
• 5-{3,9-diazabicyclo3.3.1nonan-3-yl}-2-(2,6-dioxopiperidin-3-yl)-2,3-dihydro-1H-isoindole-1,3-dione

• Inchi： 1S/C20H22N4O4/c25-17-7-6-16(18(26)22-17)24-19(27)14-5-4-13(8-15(14)20(24)28)23-9-11-2-1-3-12(10-23)21-11/h4-5,8,11-12,16,21H,1-3,6-7,9-10H2,(H,22,25,26)
• InChI Key： HCZKEYYPULKWQF-UHFFFAOYSA-N
• SMILES： O=C1C2=C(C(N1C1C(NC(CC1)=O)=O)=O)C=CC(=C2)N1CC2CCCC(C1)N2

Computed Properties

• Exact Mass: 382.16410520g/mol
• Monoisotopic Mass: 382.16410520g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 28
• Rotatable Bond Count: 2
• Complexity: 713
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 98.8Ų

Additional information on 5-{3,9-diazabicyclo3.3.1nonan-3-yl}-2-(2,6-dioxopiperidin-3-yl)-2,3-dihydro-1H-isoindole-1,3-dione

5-{3,9-diazabicyclo[3.3.1]nonan-3-yl}-2-(2,6-dioxopiperidin-3-yl)-2,3-dihydro-1H-isoindole-1,3-dione (CAS No. 2703760-02-3): A Comprehensive Overview

5-{3,9-diazabicyclo[3.3.1]nonan-3-yl}-2-(2,6-dioxopiperidin-3-yl)-2,3-dihydro-1H-isoindole-1,3-dione (CAS No. 2703760-02-3) is a novel and highly specialized compound that has garnered significant attention in the field of medicinal chemistry and drug discovery. This compound, with its unique bicyclic structure and isoindole-1,3-dione core, presents a promising scaffold for the development of new therapeutic agents. Researchers and pharmaceutical companies are increasingly interested in its potential applications, particularly in the context of targeted therapies and small molecule inhibitors.

The molecular structure of 5-{3,9-diazabicyclo[3.3.1]nonan-3-yl}-2-(2,6-dioxopiperidin-3-yl)-2,3-dihydro-1H-isoindole-1,3-dione combines a 3,9-diazabicyclo[3.3.1]nonane moiety with a 2,6-dioxopiperidin-3-yl group, linked to a dihydro-1H-isoindole-1,3-dione backbone. This intricate architecture is designed to enhance binding affinity and selectivity, making it a valuable candidate for modulating specific biological pathways. The compound's CAS number 2703760-02-3 serves as a unique identifier, ensuring precise referencing in scientific literature and regulatory documents.

In recent years, the demand for innovative small molecules like 5-{3,9-diazabicyclo[3.3.1]nonan-3-yl}-2-(2,6-dioxopiperidin-3-yl)-2,3-dihydro-1H-isoindole-1,3-dione has surged, driven by advancements in precision medicine and personalized therapeutics. The compound's potential to interact with key protein targets has positioned it as a focal point in the development of treatments for complex diseases. Its pharmacokinetic properties and bioavailability are also under rigorous investigation, as these factors are critical for its transition from bench to bedside.

One of the most compelling aspects of CAS 2703760-02-3 is its relevance to current drug discovery trends, such as the exploration of proteolysis-targeting chimeras (PROTACs) and degrader technologies. These approaches aim to selectively degrade disease-causing proteins, and the structural features of 5-{3,9-diazabicyclo[3.3.1]nonan-3-yl}-2-(2,6-dioxopiperidin-3-yl)-2,3-dihydro-1H-isoindole-1,3-dione make it a promising candidate for such applications. Additionally, its potential role in cancer immunotherapy and neurodegenerative disease research has sparked considerable interest among scientists.

The synthesis and characterization of 5-{3,9-diazabicyclo[3.3.1]nonan-3-yl}-2-(2,6-dioxopiperidin-3-yl)-2,3-dihydro-1H-isoindole-1,3-dione involve sophisticated organic chemistry techniques, including multi-step reactions and advanced purification methods. Researchers are particularly focused on optimizing its yield and purity to meet the stringent requirements of preclinical and clinical studies. The compound's stability and solubility profiles are also critical parameters under evaluation.

From a commercial perspective, CAS 2703760-02-3 represents a high-value research chemical with applications in both academia and industry. Its availability through specialized suppliers has facilitated its adoption in various high-throughput screening campaigns and structure-activity relationship (SAR) studies. As the scientific community continues to uncover its full potential, the demand for this compound is expected to grow, particularly in the realms of oncology and central nervous system (CNS) disorders.

In conclusion, 5-{3,9-diazabicyclo[3.3.1]nonan-3-yl}-2-(2,6-dioxopiperidin-3-yl)-2,3-dihydro-1H-isoindole-1,3-dione (CAS No. 2703760-02-3) stands at the forefront of modern medicinal chemistry and drug development. Its unique structural attributes, combined with its potential therapeutic applications, make it a compound of significant interest. As research progresses, this molecule may pave the way for groundbreaking treatments, addressing unmet medical needs and improving patient outcomes.